Cas no 20532-45-0 (N,N-Dimethyl-5-nitro-1-benzothiophene-2-carboxamide)

N,N-Dimethyl-5-nitro-1-benzothiophene-2-carboxamide is a nitro-substituted benzothiophene derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a benzothiophene core functionalized with a nitro group at the 5-position and a dimethylcarboxamide moiety at the 2-position, offering reactivity for further synthetic modifications. The nitro group enhances electrophilic properties, making it a valuable intermediate for nucleophilic substitution or reduction reactions. The dimethylamide substituent contributes to solubility and stability, facilitating handling in organic synthesis. This compound may serve as a precursor for biologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. Its well-defined molecular architecture ensures reproducibility in research applications.

N,N-Dimethyl-5-nitro-1-benzothiophene-2-carboxamide structure

20532-45-0 structure

Product Name:N,N-Dimethyl-5-nitro-1-benzothiophene-2-carboxamide

CAS No:20532-45-0

MF:C₁₁H₁₀N₂O₃S

MW:250.273701190948

MDL:MFCD02082944

CID:1394274

PubChem ID:1489061

Update Time:2025-11-02

N,N-Dimethyl-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- Benzo[b]thiophene-2-carboxamide, N,N-dimethyl-5-nitro-
- N,N-dimethyl-5-nitro-Benzo[b]thiophene-2-carboxamide
- SCHEMBL6233545
- Oprea1_092382
- MFCD02082944
- N,N-Dimethyl-5-nitrobenzo[b]thiophene-2-carboxamide
- N,N-dimethyl-5-nitro-1-benzothiophene-2-carboxamide
- DA-43311
- ALBB-024585
- 20532-45-0
- MLS000327051
- A924362
- 9P-518S
- HMS2294O21
- AKOS015993825
- SMR000179551
- CHEMBL1600288
- N,N-Dimethyl-5-nitro-1-benzothiophene-2-carboxamide
- MDL： MFCD02082944
- Inchi： 1S/C11H10N2O3S/c1-12(2)11(14)10-6-7-5-8(13(15)16)3-4-9(7)17-10/h3-6H,1-2H3
- InChI Key： ZUEMKGSVVSOTDZ-UHFFFAOYSA-N
- SMILES： S1C(C(N(C)C)=O)=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

Exact Mass: 250.0413
Monoisotopic Mass: 250.041
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 329
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 94.4Å²

Experimental Properties

PSA: 63.45

N,N-Dimethyl-5-nitro-1-benzothiophene-2-carboxamide Pricemore >>

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abcr	AB343531-500 mg	N,N-Dimethyl-5-nitro-1-benzothiophene-2-carboxamide; 95%	20532-45-0		500MG	€165.80	2022-08-31
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